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Compound of Interest

Compound Name: Cy3 diacid(diso3)

Cat. No.: B3067758 Get Quote

An In-depth Technical Guide to Cy3 Diacid(diso3) for Researchers and Drug Development

Professionals

This guide provides comprehensive information on the fluorescent dye Cy3 diacid(diso3),
including its chemical properties, detailed experimental protocols for its use in various research

applications, and a visual representation of a common experimental workflow. This information

is intended for researchers, scientists, and professionals involved in drug development who

utilize fluorescence-based techniques.

Core Properties of Cy3 Diacid(diso3)
Cy3 diacid(diso3) is a derivative of the cyanine dye Cy3, characterized by the presence of two

carboxylic acid and two sulfonic acid groups. These functional groups render the molecule

highly soluble in aqueous buffers, which is advantageous for biological applications as it

minimizes aggregation and non-specific binding. The sulfonic acid groups are ionized at

physiological pH, contributing to the high water solubility, while the carboxylic acid groups

provide reactive handles for covalent conjugation to biomolecules.

Data Presentation
The key quantitative data for Cy3 diacid(diso3) are summarized in the table below.
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Property Value

CAS Number 146397-17-3

Molecular Formula C₃₅H₄₄N₂O₁₀S₂

Molecular Weight 716.86 g/mol

Excitation Maximum (λex) ~550 nm

Emission Maximum (λem) ~570 nm

Experimental Protocols
Detailed methodologies for common applications of Cy3 diacid(diso3) are provided below.

These protocols are intended as a starting point and may require optimization for specific

experimental systems.

Protein Labeling via Amide Coupling
This protocol describes the covalent labeling of proteins on primary amines (e.g., the N-

terminus or the side chain of lysine residues) using Cy3 diacid(diso3) following activation of its

carboxylic acid groups.

Materials:

Cy3 diacid(diso3)

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

N-Hydroxysuccinimide (NHS) or N,N,N',N'-Tetramethyl-O-(N-succinimidyl)uronium

tetrafluoroborate (TSTU)

N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC)

Anhydrous Dimethylformamide (DMF) or Dimethylsulfoxide (DMSO)

Size-exclusion chromatography column (e.g., Sephadex G-25)
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Quenching reagent (e.g., Tris or hydroxylamine)

Procedure:

Activate Cy3 diacid(diso3):

Dissolve Cy3 diacid(diso3) in anhydrous DMF or DMSO to a concentration of 10-20

mg/mL.

Add a 1.2-fold molar excess of NHS or TSTU.

Add a 1.2-fold molar excess of DCC or EDC.

Incubate the reaction for 1-2 hours at room temperature in the dark to form the NHS-ester

of Cy3.

Prepare the Protein:

Dissolve the protein of interest in a suitable amine-free buffer at a concentration of 1-10

mg/mL. The buffer pH should be between 7.2 and 8.0 for efficient labeling of primary

amines.

Conjugation Reaction:

Add the activated Cy3-NHS ester solution to the protein solution. The molar ratio of dye to

protein should be optimized, but a starting point of 5-10 fold molar excess of the dye is

recommended.

Incubate the reaction for 1-2 hours at room temperature in the dark with gentle stirring.

Quench the Reaction:

Add a quenching reagent such as Tris buffer to a final concentration of 50-100 mM or

hydroxylamine to a final concentration of 10 mM to stop the reaction by reacting with any

unreacted dye.

Incubate for 30 minutes at room temperature.
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Purification:

Separate the labeled protein from the unreacted dye and byproducts using a size-

exclusion chromatography column (e.g., Sephadex G-25) equilibrated with a suitable

storage buffer (e.g., PBS).

Collect the fractions containing the labeled protein, which will be visibly colored.

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the purified

conjugate at 280 nm (for the protein) and ~550 nm (for Cy3).

Fluorescence Microscopy
This protocol provides a general workflow for imaging cells labeled with a Cy3-conjugated

probe.

Materials:

Cells cultured on glass-bottom dishes or coverslips

Cy3-labeled probe (e.g., antibody, peptide, or oligonucleotide)

Phosphate-buffered saline (PBS)

Fixative (e.g., 4% paraformaldehyde in PBS)

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS), if required for intracellular targets

Blocking buffer (e.g., 5% bovine serum albumin in PBS)

Antifade mounting medium

Fluorescence microscope with appropriate filter sets for Cy3 (e.g., excitation ~530-550 nm,

emission ~560-600 nm)

Procedure:
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Cell Preparation:

Culture cells to the desired confluency on a suitable imaging substrate.

Wash the cells twice with PBS.

Fixation and Permeabilization (for fixed cell imaging):

Fix the cells with 4% paraformaldehyde for 15-20 minutes at room temperature.

Wash three times with PBS.

If the target is intracellular, permeabilize the cells with 0.1% Triton X-100 in PBS for 10-15

minutes.

Wash three times with PBS.

Blocking:

Incubate the cells with blocking buffer for 1 hour at room temperature to reduce non-

specific binding.

Labeling:

Dilute the Cy3-labeled probe to the desired concentration in blocking buffer.

Incubate the cells with the diluted probe for 1-2 hours at room temperature or overnight at

4°C in the dark.

Wash the cells three times with PBS to remove unbound probe.

Mounting and Imaging:

Mount the coverslip onto a microscope slide using an antifade mounting medium.

Image the cells using a fluorescence microscope with the appropriate filter set for Cy3.

Mandatory Visualization
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The following diagram illustrates a typical workflow for a Förster Resonance Energy Transfer

(FRET) based assay to study protein-protein interactions using Cy3 as the donor fluorophore

and a suitable acceptor like Cy5.

FRET experimental workflow for protein-protein interaction studies.

To cite this document: BenchChem. [Cy3 diacid(diso3) CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3067758#cy3-diacid-diso3-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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